Cas no 16436-29-6 (tetrahexylammonium benzoate)

• Product Name: tetrahexylammonium benzoate
• CAS No: 16436-29-6
• MF: C₃₁H₅₇NO₂
• MW: 475.789789915085
• CID: 87694
• PubChem ID: 85419
• Update Time: 2025-04-18

tetrahexylammonium benzoate Chemical and Physical Properties

Names and Identifiers

• tetrahexylammonium benzoate
• Tetra-n-hexylammonium benzoate
• tetrahexylazanium,benzoate
• 1-Hexanaminium,N,N,N-trihexyl-,benzoate
• Ammonium,benzoate
• Tetrahexylammonium benzoate solution
• TetrahexylaMMoniuM benzoate, contains various aMounts of water
• Tetra-n-hexylammoniumbenzoat
• THAB
• Tatre-n-hexylammonium Benzoate
• Tetra-n-hexylammoniumbenzoate,tech
• n,n,n-trihexyl-1-hexanaminiubenzoate
• TETRA-N-HEXYLAMMONIUM BENZOATE: CA 85%, WATER CA 10%
• TETRAHEXYLAMMONIUM BENZOATE SOLUTION, ~7 5% IN METHANOL
• Tetra-n-hexylammonium benzoate, tech, ca 85%, water ca 10%
• NSC 152111
• 1-Hexanaminium, N,N,N-trihexyl-, benzoate
• AKOS025294664
• 16436-29-6
• Ammonium, benzoate
• 1-Hexanaminium,N,N-trihexyl-, benzoate
• 1-Hexanaminium, N,N,N-trihexyl-, benzoate (1:1)
• DTXSID3066059
• NSC152111
• FT-0719855
• NS00086172
• tetrahexylazanium;benzoate
• EINECS 240-492-6
• Ammonium, tetrahexyl-, benzoate
• SCHEMBL49208
• NSC-152111
• TETRAHEXYLAMMONIUMBENZOATE
• PSEQWFPWQRZBOO-UHFFFAOYSA-M
• DTXCID1035284

• MDL： MFCD00041982
• Inchi： 1S/C24H52N.C7H6O2/c1-5-9-13-17-21-25(22-18-14-10-6-2,23-19-15-11-7-3)24-20-16-12-8-4;8-7(9)6-4-2-1-3-5-6/h5-24H2,1-4H3;1-5H,(H,8,9)/q+1;/p-1
• InChI Key： PSEQWFPWQRZBOO-UHFFFAOYSA-M
• SMILES： [O-]C(C1C=CC=CC=1)=O.[N+](CCCCCC)(CCCCCC)(CCCCCC)CCCCCC

Computed Properties

• Exact Mass: 475.43900
• Monoisotopic Mass: 475.439
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 21
• Complexity: 293
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1
• Boiling Point: 575.47°C (rough estimate)
• Flash Point: 86 °C
• Refractive Index: 1.478-1.48
• PSA: 40.13000
• LogP: 8.17450
• Solubility: Not determined

tetrahexylammonium benzoate Security Information

• Hazardous Material transportation number：UN 1230 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R11; R23/24/25; R39/23/24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids